Cas no 1207050-52-9 (3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207050-52-9
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 5393142
• Update Time: 2025-06-08

3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C18H20N2OS/c1-12(2)8-9-20-11-19-16-15(10-22-17(16)18(20)21)14-7-5-4-6-13(14)3/h4-7,10-12H,8-9H2,1-3H3
• InChI Key： ZZNKRBSRYIHCQJ-UHFFFAOYSA-N
• SMILES： C1N(CCC(C)C)C(=O)C2SC=C(C3=CC=CC=C3C)C=2N=1

Additional information on 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207050-52-9)

The compound 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207050-52-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,2-d]pyrimidin-4-one core, makes it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted therapies and personalized medicine. The 3-(3-methylbutyl)-7-(2-methylphenyl) side chains of this molecule contribute to its lipophilicity, which is a key factor in its bioavailability and membrane permeability. This property is especially relevant in the context of drug delivery systems, a hot topic in modern pharmacology. Users searching for "kinase inhibitors with improved bioavailability" or "lipophilic heterocyclic compounds" will find this molecule particularly intriguing.

The thieno[3,2-d]pyrimidin-4-one scaffold is also notable for its electronic properties, making it a subject of interest in the field of organic electronics. With the growing focus on sustainable and flexible electronic devices, researchers are exploring its potential in organic light-emitting diodes (OLEDs) and thin-film transistors. Searches like "thienopyrimidinone derivatives in OLEDs" or "CAS 1207050-52-9 applications" reflect the compound's relevance in cutting-edge technology.

From a synthetic chemistry perspective, the preparation of 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one involves multi-step reactions, often requiring palladium-catalyzed cross-coupling or cyclization techniques. These methods align with the broader trend toward greener and more efficient synthetic protocols, a topic frequently searched by chemists ("green synthesis of thienopyrimidinones"). The compound's CAS No. 1207050-52-9 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical and safety data.

In summary, 3-(3-methylbutyl)-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a versatile compound with dual applicability in life sciences and materials engineering. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like kinase inhibition and organic electronics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary studies.